Cas no 1367735-50-9 (tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate)

Tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate is a protected heterocyclic compound featuring both morpholine and piperidine moieties. The tert-butoxycarbonyl (Boc) group enhances stability, making it suitable for synthetic applications where selective deprotection is required. Its structural versatility allows for use as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting neurological and cardiovascular systems. The compound's well-defined reactivity profile facilitates controlled functionalization, enabling precise modifications in complex organic frameworks. Its compatibility with standard purification techniques ensures high purity, making it a reliable building block for medicinal chemistry and drug discovery research.
tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate structure
1367735-50-9 structure
Product Name:tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate
CAS No:1367735-50-9
MF:C14H26N2O3
MW:270.367844104767
CID:6222078
PubChem ID:82379215
Update Time:2025-11-07

tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate
    • EN300-1877573
    • 1367735-50-9
    • Inchi: 1S/C14H26N2O3/c1-14(2,3)19-13(17)16-8-5-4-6-11(16)12-10-15-7-9-18-12/h11-12,15H,4-10H2,1-3H3
    • InChI Key: VJDHNRAQXSCVFC-UHFFFAOYSA-N
    • SMILES: O1CCNCC1C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 270.19434270g/mol
  • Monoisotopic Mass: 270.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 50.8Ų

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Additional information on tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate

tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate (CAS No. 1367735-50-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate (CAS No. 1367735-50-9) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is widely utilized in the synthesis of bioactive molecules and drug intermediates. Its piperidine and morpholine moieties make it a versatile building block for medicinal chemistry applications, particularly in the development of central nervous system (CNS) targeting agents.

The growing demand for tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate synthesis reflects its importance in modern drug discovery. Researchers are increasingly exploring its potential in designing GPCR modulators and kinase inhibitors, which are hot topics in the pharmaceutical industry. With the rise of AI-driven drug design, this compound has also gained attention for its compatibility with computational modeling tools, enabling faster and more efficient lead optimization.

One of the key advantages of CAS 1367735-50-9 is its stability under various reaction conditions, making it a reliable intermediate in multi-step syntheses. The tert-butyloxycarbonyl (Boc) protecting group is particularly valuable for amine protection, a technique frequently employed in peptide chemistry. This attribute aligns with the current trend of green chemistry, as it reduces the need for harsh deprotection conditions, thereby minimizing waste generation.

Recent studies have highlighted the role of morpholine-containing compounds in addressing neurodegenerative diseases, a pressing global health concern. The structural flexibility of tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate allows for modifications that enhance blood-brain barrier permeability, a critical factor in CNS drug development. This has sparked interest in its application for Alzheimer’s disease and Parkinson’s disease research, topics frequently searched in academic and medical communities.

From a synthetic perspective, the compound’s chiral center offers opportunities for enantioselective catalysis, a field gaining traction due to the demand for stereospecific drugs. This aligns with the pharmaceutical industry’s shift toward precision medicine, where tailored therapies are designed for individual patient profiles. The ability to produce enantiomerically pure derivatives of CAS 1367735-50-9 is thus a valuable asset.

In conclusion, tert-butyl 2-(morpholin-2-yl)piperidine-1-carboxylate represents a multifaceted tool for researchers. Its applications span from drug discovery to material science, and its relevance is further amplified by ongoing advancements in biotechnology and computational chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most challenging health issues of our time.

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